Cas no 1932160-32-1 (Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpyrrolidine-1-Carboxylate)

• Product Name: Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpyrrolidine-1-Carboxylate
• CAS No: 1932160-32-1
• MDL: MFCD28390295
• CID: 4632169
• Update Time: 2025-08-03

Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpyrrolidine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpyrrolidine-1-Carboxylate

• MDL： MFCD28390295

Additional information on Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpyrrolidine-1-Carboxylate

Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpyrrolidine-1-Carboxylate (CAS No. 1932160-32-1): A Comprehensive Overview

The compound Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpyrrolidine-1-Carboxylate, identified by its CAS number 1932160-32-1, is a meticulously crafted molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrolidine family, a heterocyclic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of both hydroxyl and carboxyl functional groups, along with the distinctive tert-butyl substituent, endows this molecule with unique chemical properties that make it a subject of intense research interest.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for new drugs and bioactive molecules. The pyrrolidine scaffold, in particular, has been extensively studied due to its prevalence in numerous pharmacologically active agents. The specific configuration of Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpyrrolidine-1-Carboxylate not only contributes to its structural complexity but also influences its interactions with biological targets. This compound’s stereochemistry, particularly the cis configuration of the substituents, plays a crucial role in determining its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpyrrolidine-1-Carboxylate is its potential as a building block for more complex drug candidates. The hydroxyl group provides a site for further functionalization, allowing chemists to modify the molecule’s properties and tailor it to specific biological targets. Similarly, the carboxylate moiety can participate in salt formation, enhancing solubility and bioavailability—critical factors in drug development. The tert-butyl group, while relatively inert chemically, contributes to steric hindrance and can influence binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with unprecedented accuracy. Molecular modeling studies on Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpyrrolidine-1-Carboxylate have revealed potential interactions with various enzymes and receptors. For instance, preliminary simulations suggest that this compound may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are implicated in a range of diseases including cancer and inflammatory disorders. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

The synthesis of Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpyrrolidine-1-Carboxylate represents a significant achievement in synthetic organic chemistry. The introduction of multiple stereocenters while maintaining high enantiomeric purity is no small feat. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and transition-metal-catalyzed reactions, to construct the desired pyrrolidine core with remarkable efficiency. These synthetic strategies not only highlight the ingenuity of modern organic synthesis but also pave the way for scalable production processes.

In addition to its synthetic significance, Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpyrrolidine-1-Carboxylate has shown promise in preclinical studies as a potential lead compound for drug discovery. Its structural features suggest it could modulate pathways involved in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The hydroxyl group may interact with metal ions implicated in these conditions, while the carboxylate moiety could enhance penetration across the blood-brain barrier. Further investigation into its mechanism of action is warranted to fully elucidate its therapeutic potential.

The versatility of this compound extends beyond pharmaceutical applications. Its unique chemical profile makes it an attractive candidate for material science research as well. For example, derivatives of Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpyrrolidine-1-Carboxylate could be explored as ligands for metal complexes used in catalysis or as components in functional materials such as liquid crystals or polymers with specialized properties.

The future direction of research on Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpyrrolidine-1-Carboxylate appears promising and multifaceted. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact selectively with disease-causing targets. The integration of machine learning algorithms into drug discovery pipelines promises to accelerate the identification of promising candidates like this one. By leveraging high-throughput screening and artificial intelligence-driven design platforms, researchers can rapidly evaluate large libraries of compounds for their potential therapeutic efficacy.

In conclusion, Cis-Tert-Butyl 3-Hydroxy-3,4-Dimethylpyrrolidine-1-Carboxylate (CAS No. 1932160-32-1) stands as a testament to the power of modern chemical synthesis and computational biology in uncovering novel bioactive molecules. Its unique structural features offer a rich canvas for further exploration across multiple disciplines—from medicinal chemistry to materials science—and hold great promise for addressing some of today’s most pressing health challenges.